3-Chloropropionitrile
3-Chloropropionitrile
Propionitrile, 3-chloro- is a colorless liquid with a characteristic acrid odor. Used in pharmaceutical and polymer synthesis. (EPA, 1998)
Brand Name:
Vulcanchem
CAS No.:
542-76-7
VCID:
VC21254777
InChI:
InChI=1S/C3H4ClN/c4-2-1-3-5/h1-2H2
SMILES:
C(CCl)C#N
Molecular Formula:
C3H4ClN
Molecular Weight:
89.52 g/mol
3-Chloropropionitrile
CAS No.: 542-76-7
Cat. No.: VC21254777
Molecular Formula: C3H4ClN
Molecular Weight: 89.52 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Propionitrile, 3-chloro- is a colorless liquid with a characteristic acrid odor. Used in pharmaceutical and polymer synthesis. (EPA, 1998) |
|---|---|
| CAS No. | 542-76-7 |
| Molecular Formula | C3H4ClN |
| Molecular Weight | 89.52 g/mol |
| IUPAC Name | 3-chloropropanenitrile |
| Standard InChI | InChI=1S/C3H4ClN/c4-2-1-3-5/h1-2H2 |
| Standard InChI Key | GNHMRTZZNHZDDM-UHFFFAOYSA-N |
| SMILES | C(CCl)C#N |
| Canonical SMILES | C(CCl)C#N |
| Boiling Point | 347 to 349 °F at 760 mm Hg (EPA, 1998) 175.5 °C 175-176 °C |
| Colorform | COLORLESS LIQ |
| Flash Point | 168 °F (EPA, 1998) 168 °F (CLOSED CUP) |
| Melting Point | -60 °F (EPA, 1998) -51.0 °C -51 °C |
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